Cas no 106334-36-5 (Cyclohexanecarboxylicacid, 1-methyl-2-nitro-, methyl ester, trans- (9CI))

• Product Name: Cyclohexanecarboxylicacid, 1-methyl-2-nitro-, methyl ester, trans- (9CI)
• CAS No: 106334-36-5
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 127082
• Update Time: 2024-01-25

Cyclohexanecarboxylicacid, 1-methyl-2-nitro-, methyl ester, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-methyl-2-nitro-, methyl ester, trans- (9CI)
• Cyclohexanecarboxylic acid, 1-methyl-2-nitro-, methyl ester, trans- (9CI)

• Inchi： 1S/C9H15NO4/c1-9(8(11)14-2)6-4-3-5-7(9)10(12)13/h7H,3-6H2,1-2H3/t7-,9-/m1/s1
• InChI Key： TVLKBAGYAPJEMM-VXNVDRBHSA-N
• SMILES： [C@]1(C)(C(OC)=O)CCCC[C@H]1[N+]([O-])=O

Computed Properties

• Exact Mass: 201.10015
• Monoisotopic Mass: 201.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• PSA: 69.44